Cas no 878064-33-6 (2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol)

• Product Name: 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol
• CAS No: 878064-33-6
• MF: C₁₅H₁₇ClN₆O
• MW: 332.78808093071
• CID: 5511083
• Update Time: 2025-06-07

2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(3-chloro-4-methylanilino)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]amino]ethanol
• 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol

• Inchi： 1S/C15H17ClN6O/c1-9-3-4-10(7-12(9)16)19-13-11-8-18-22(2)14(11)21-15(20-13)17-5-6-23/h3-4,7-8,23H,5-6H2,1-2H3,(H2,17,19,20,21)
• InChI Key： KJTBPSTVOXGSGK-UHFFFAOYSA-N
• SMILES： C(O)CNC1=NC(NC2=CC=C(C)C(Cl)=C2)=C2C=NN(C)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-yl}amino)ethan-1-ol

Professional Introduction to Compound with CAS No. 878064-33-6 and Product Name: 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol

The compound with the CAS number 878064-33-6 and the product name 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and a fused pyrazolo[3,4-d]pyrimidine core, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its dualaminopyrazolopyrimidinone scaffold. The presence of both amino groups in the molecule allows for diverse interactions with biological targets, which is a critical factor in the design of effective pharmaceutical agents. The 3-chloro-4-methylphenyl moiety appended to the amino group further enhances the compound's pharmacophoric properties by introducing lipophilicity and electronic modulation. These structural elements are often employed in medicinal chemistry to optimize binding affinity and selectivity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been reported to exhibit inhibitory effects on various enzymes and receptors, making them valuable tools in the development of treatments for diseases such as cancer, inflammation, and infectious disorders. The specific derivative mentioned here has shown promise in preclinical studies as a potential inhibitor of kinases and other enzymes involved in signal transduction pathways.

The 1-methyl substitution on the pyrazolo[3,4-d]pyrimidine ring is particularly noteworthy, as it can influence both the electronic properties and steric environment of the molecule. This modification can lead to enhanced binding affinity by improving the fit within the active site of target proteins. Additionally, the presence of an ethanol side chain at the terminal position introduces additional conformational flexibility, which can be exploited to fine-tune pharmacokinetic properties.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrazolo[3,4-d]pyrimidine core through condensation reactions involving appropriate precursors. Subsequent functionalization steps include introducing the amino groups and the 3-chloro-4-methylphenyl substituent via nucleophilic aromatic substitution or other coupling reactions. The final step involves elongating the molecule with an ethanol side chain to achieve the desired structure.

The pharmacological profile of this compound has been extensively evaluated in vitro using various bioassays. Initial studies have demonstrated its ability to inhibit several key enzymes implicated in disease pathways. For instance, it has shown potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines. This inhibitory effect is attributed to its ability to mimic natural substrates or interfere with enzyme-substrate interactions at critical residues within the active site.

Moreover, preclinical studies have explored its potential as an anti-inflammatory agent. The dualaminopyrazolopyrimidinone scaffold is known to interact with inflammatory mediators by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and LOX. These findings suggest that this compound could be a valuable addition to therapeutic strategies aimed at reducing inflammation without causing significant side effects.

The compound's stability under various conditions is another critical aspect that has been investigated. Chemical stability tests have been conducted to assess its behavior under acidic, basic, and neutral pH conditions, as well as during storage at different temperatures. These studies have shown that it remains stable for extended periods when stored properly, making it suitable for further development into a pharmaceutical product.

In conclusion, 2-({4-(3-chloro-4-methylphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol (CAS No. 878064-33-6) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities make it an attractive subject for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatment paradigms.